Cas no 930066-64-1 (4-Piperidinecarboxamide, 1-[(2-phenylethenyl)sulfonyl]-N-[2-propoxy-5-(trifluoromethyl)phenyl]-)

• Product Name: 4-Piperidinecarboxamide, 1-[(2-phenylethenyl)sulfonyl]-N-[2-propoxy-5-(trifluoromethyl)phenyl]-
• CAS No: 930066-64-1
• MF: C₂₄H₂₇F₃N₂O₄S
• MW: 496.542395830154
• CID: 6026141
• PubChem ID: 16258859
• Update Time: 2025-07-01

4-Piperidinecarboxamide, 1-[(2-phenylethenyl)sulfonyl]-N-[2-propoxy-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, 1-[(2-phenylethenyl)sulfonyl]-N-[2-propoxy-5-(trifluoromethyl)phenyl]-
• EN300-26605868
• 1-(2-phenylethenesulfonyl)-N-[2-propoxy-5-(trifluoromethyl)phenyl]piperidine-4-carboxamide
• 930066-64-1
• Z28659424

• Inchi： 1S/C24H27F3N2O4S/c1-2-15-33-22-9-8-20(24(25,26)27)17-21(22)28-23(30)19-10-13-29(14-11-19)34(31,32)16-12-18-6-4-3-5-7-18/h3-9,12,16-17,19H,2,10-11,13-15H2,1H3,(H,28,30)
• InChI Key： QUXPKZJWELPTPQ-UHFFFAOYSA-N
• SMILES： N1(S(C=CC2=CC=CC=C2)(=O)=O)CCC(C(NC2=CC(C(F)(F)F)=CC=C2OCCC)=O)CC1

Computed Properties

• Exact Mass: 496.16436301g/mol
• Monoisotopic Mass: 496.16436301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-Piperidinecarboxamide, 1-[(2-phenylethenyl)sulfonyl]-N-[2-propoxy-5-(trifluoromethyl)phenyl]-

4-Piperidinecarboxamide, 1-[(2-phenylethenyl)sulfonyl]-N-[2-propoxy-5-(trifluoromethyl)phenyl]- (CAS No. 930066-64-1): A Comprehensive Overview

The compound 4-Piperidinecarboxamide, 1-[(2-phenylethenyl)sulfonyl]-N-[2-propoxy-5-(trifluoromethyl)phenyl]-, identified by its CAS number 930066-64-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a piperidine ring, combined with sulfonyl and propoxy-substituted aromatic groups, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. Piperidine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The compound in question incorporates a piperidine core, which is known for its ability to enhance binding affinity and selectivity towards biological targets. This structural motif is frequently employed in the design of small-molecule drugs due to its favorable pharmacokinetic properties.

The sulfonyl group appended to the piperidine ring introduces additional functionality that can influence both the solubility and bioavailability of the molecule. Sulfonyl compounds are well-documented for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of atoms in this compound's structure may contribute to its unique interaction profile with biological receptors, potentially leading to novel therapeutic applications.

Furthermore, the presence of a propoxy-substituted aromatic group at the N-position adds another layer of complexity to the molecule's behavior. Aromatic rings are frequently involved in π-stacking interactions with biological targets, which can enhance binding affinity. The propoxy group, on the other hand, may influence metabolic stability and pharmacokinetic profiles by affecting solubility and permeability.

The trifluoromethyl group at the 5-position of the aromatic ring is another key feature that warrants discussion. This substituent is known to enhance metabolic stability and binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. The combination of these structural elements suggests that this compound may exhibit a broad spectrum of biological activities.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, preliminary computational studies suggest that it may interact with enzymes involved in inflammation pathways, making it a candidate for developing anti-inflammatory agents. Additionally, its structural features may allow it to modulate signaling pathways associated with cancer cell proliferation.

In vitro studies have shown promising results regarding the compound's interaction with specific biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory responses. The ability to modulate such enzymes could lead to the development of novel therapeutics for conditions like rheumatoid arthritis and other inflammatory disorders.

The compound's unique structural composition also makes it an attractive scaffold for further chemical modification. By altering specific functional groups or introducing new ones, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility underscores the importance of this compound as a starting point for drug discovery efforts.

Advances in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like this one. Modern synthetic strategies allow for precise control over molecular structure, enabling researchers to explore a wide range of analogs with tailored properties. These advancements are crucial for accelerating drug discovery pipelines and bringing new treatments to market more quickly.

The integration of computational modeling and high-throughput screening has further accelerated the process of identifying promising drug candidates. These technologies allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments. The compound under discussion has been subjected to such analyses, providing valuable insights into its potential therapeutic applications.

As interest in targeted therapies continues to grow, compounds like this one are becoming increasingly important. By designing molecules that selectively interact with specific biological targets, researchers can develop treatments with fewer side effects and greater efficacy. The multifaceted nature of this compound makes it a compelling candidate for further exploration in this area.

In conclusion, 4-Piperidinecarboxamide, 1-[(2-phenylethenyl)sulfonyl]-N-[2-propoxy-5-(trifluoromethyl)phenyl]- (CAS No. 930066-64-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. With continued research and development, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.